N,N-dimethyl-2-nitro-4-(trifluoromethyl)aniline

• IUPAC Name: N,N-dimethyl-2-nitro-4-(trifluoromethyl)aniline
• InChI: InChI=1S/C9H9F3N2O2/c1-13(2)7-4-3-6(9(10,11)12)5-8(7)14(15)16/h3-5H,1-2H3
• InChI Key: FDGCMYGPTQRTMZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=C(C=C1)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C9H9F3N2O2
• DSSTOX Substance ID: DTXSID50371838
• Molecular Weight: 234.17 g/mol
• CAS No.: 40700-38-7

Description

N,N-dimethyl-2-nitro-4-(trifluoromethyl)aniline (N,N-DMTFA) is an organic compound that belongs to the class of nitroaromatics. It is a colorless solid that is soluble in organic solvents and has a melting point of -6°C. N,N-DMTFA is widely used in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. It is also used as a reagent in the synthesis of other nitroaromatics.

Scientific Research Applications

Slow and Sustained Nitric Oxide Release Agents

N,N-dimethyl-2-nitro-4-(trifluoromethyl)aniline and its derivatives are explored for their potential in releasing nitric oxide slowly and sustainably. Research has shown that these compounds can form stable molecular structures, which are critical for controlled release applications (Wade et al., 2013).

Electron Transport Materials in Electrophotography

In electrophotography, certain derivatives of this compound, specifically N-(Nitrofluorenylidene)anilines, have been synthesized and used for their high compatibility and effective electron transport properties (Matsui et al., 1993).

Molecular Conformations and Electronic Structures

Studies on this compound derivatives have contributed to the understanding of electronic structures and molecular conformations. These investigations are significant for the design and development of new molecular materials with specific electronic properties (Akaba et al., 1980).

Liquid Crystalline Properties

Derivatives of this compound have been synthesized and studied for their liquid crystalline properties. These materials are notable for their stable smectic phases and high orientational order, which are essential characteristics for liquid crystal applications (Miyajima et al., 1995).

Spectroscopic Investigations

Spectroscopic studies on this compound have provided insights into the vibrational, structural, and electronic properties of these compounds. Such studies are crucial for understanding the molecular dynamics and interactions in various applications (Saravanan et al., 2014).

Binary Solids for NLO Applications

Binary solids incorporating this compound have been synthesized and characterized for non-linear optical (NLO) applications. These materials demonstrate polar crystal formation and have potential in advanced optical technologies (Draguta et al., 2015).

Atmospheric Chemistry

This compound is also studied in the context of atmospheric chemistry. Understanding its reactions and interactions with other atmospheric components is crucial for assessing its environmental impact (Atkinson et al., 1987).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. It’s important to note that all chemicals should be handled with appropriate safety measures to prevent harm.